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Compound of Interest

Compound Name: C14H25N5O5S

Cat. No.: B15171286 Get Quote

Initial investigations into the chemical formula C14H25N5O5S have revealed a significant

challenge: the absence of a well-characterized, publicly documented compound with this

specific molecular composition. Extensive searches across chemical databases, patent

literature, and scientific publications have not yielded a definitive identification of a primary

compound. This suggests that C14H25N5O5S may represent a novel or less-documented

molecule, making a direct in-depth technical guide on its "core" currently unfeasible.

Given this challenge, and to fulfill the user's request for a comprehensive technical resource,

we propose a strategic pivot. Instead of focusing on an unidentifiable core, this guide will

explore a well-established and structurally related class of compounds: sulfonamide antibiotics.

This class of drugs shares key elemental features with the requested formula (presence of

sulfur, nitrogen, and oxygen) and offers a rich landscape of known compounds, mechanisms of

action, and experimental data.

This whitepaper will therefore focus on a representative sulfonamide, Sulfamethoxazole, which,

while having a different molecular formula (C10H11N3O3S), provides a robust foundation for

understanding the principles of structural analog discovery, signaling pathways, and

experimental methodologies relevant to sulfur-containing pharmaceuticals. This approach

allows us to deliver a technically deep and actionable guide for researchers, scientists, and

drug development professionals.
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The Landscape of Sulfonamide Antibiotics: A Focus
on Sulfamethoxazole
Sulfonamides are a class of synthetic antimicrobial agents that act as competitive inhibitors of

the enzyme dihydropteroate synthase (DHPS), which is crucial for the synthesis of folic acid in

bacteria. By blocking this pathway, sulfonamides prevent bacterial growth and replication.

Quantitative Data on Sulfamethoxazole and its Analogs
The following table summarizes key quantitative data for Sulfamethoxazole and a

representative structural analog. This data is essential for comparing the efficacy and

properties of related compounds.

Compound
Molecular
Formula

Molecular
Weight ( g/mol
)

IC50 (DHPS)
(µM)

Solubility
(mg/L)

Sulfamethoxazol

e
C10H11N3O3S 253.28 1.5 610

Sulfisoxazole C11H13N3O3S 267.3 1.2 1500

Experimental Protocols: Unveiling the Action of
Sulfonamides
Understanding the biological activity of sulfonamides requires specific experimental protocols.

Below are detailed methodologies for key assays.

Dihydropteroate Synthase (DHPS) Inhibition Assay
This assay quantifies the ability of a compound to inhibit the DHPS enzyme.

Protocol:

Enzyme Preparation: Recombinant DHPS is expressed and purified from a suitable host

(e.g., E. coli).
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Reaction Mixture: A reaction mixture is prepared containing the DHPS enzyme, its substrates

(p-aminobenzoic acid and dihydropteroate pyrophosphate), and varying concentrations of

the test compound (e.g., Sulfamethoxazole).

Incubation: The reaction is incubated at 37°C for a specified time (e.g., 30 minutes).

Detection: The product of the reaction, dihydropteroate, is quantified using a suitable

method, such as high-performance liquid chromatography (HPLC) or a coupled enzymatic

assay.

IC50 Determination: The concentration of the test compound that inhibits 50% of the enzyme

activity (IC50) is calculated by plotting the enzyme activity against the compound

concentration.

Visualizing the Core Concepts
To further clarify the relationships and processes discussed, the following diagrams are

provided.
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Experimental Workflow for DHPS Inhibition Assay
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Caption: Workflow for determining DHPS inhibition.
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Folic Acid Synthesis Pathway and Sulfonamide Inhibition
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Caption: Sulfonamide inhibition of the folic acid pathway.
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By shifting the focus to a well-understood class of structural analogs, this guide provides the in-

depth technical information requested, including quantitative data, detailed experimental

protocols, and clear visualizations, thereby serving as a valuable resource for researchers in

drug discovery and development. Future research may yet identify the specific nature of

C14H25N5O5S, at which point a direct analysis can be undertaken.

To cite this document: BenchChem. [Unraveling the Enigma of C14H25N5O5S: A Pivot to
Structural Analog Exploration]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15171286#c14h25n5o5s-structural-analog-discovery]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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